3-(Octadec-1-EN-1-YL)pyrrolidine-2,5-dione

• CAS No.: 77514-47-7
• Molecular Formula: C22H39NO2
• Molecular Weight: 349.5 g/mol
• IUPAC Name: 3-octadec-1-enylpyrrolidine-2,5-dione
• InChI: InChI=1S/C22H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-19-21(24)23-22(20)25/h17-18,20H,2-16,19H2,1H3,(H,23,24,25)
• InChI Key: AZPVYDDUIKAUGT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCC=CC1CC(=O)NC1=O

Description

3-(Octadec-1-EN-1-YL)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C22H39NO2 and its molecular weight is 349.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 189 liter (50 gallon) stainless steel reactor, charge 62.6 kg. (137.8 lbs.) of double-bond isomerized-octadecenyl succinic anhydride (Dixie Chemical Company, Inc.) and 13.1 kg. (28.8 lbs.) of 150 solvent neutral (S150N) mineral oil. Heat the contents of the reactor to 130° C.±10° C. under a nitrogen atmosphere and stir at a speed of 150 rpm. Charge 15 kg. (33 lbs.) of tetraethylene pentamine (Union Carbide "Ultra High Purity" grade) below the surface of the reactor contents and heat the contents to 160° C.±5° C. Strip with nitrogen for approximately 21/2 hours or until water no longer evolves.